2,4-Dichloro-6-methylnicotinonitrile

Specification

• CAS No.: 38367-36-1
• Molecular Formula: C7H4Cl2N2
• Molecular Weight: 187.02 g/mol
• IUPAC Name: 2,4-dichloro-6-methylpyridine-3-carbonitrile
• Standard InChI: InChI=1S/C7H4Cl2N2/c1-4-2-6(8)5(3-10)7(9)11-4/h2H,1H3
• Standard InChI Key: BZKGFMCVNLCEJA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=N1)Cl)C#N)Cl
• Canonical SMILES: CC1=CC(=C(C(=N1)Cl)C#N)Cl

Introduction

Chemical Identity and Structure

2,4-Dichloro-6-methylnicotinonitrile belongs to the class of heterocyclic compounds specifically classified as pyridine derivatives. It contains two chlorine atoms at positions 2 and 4, a methyl group at position 6, and a nitrile (cyano) group attached to the pyridine ring. The presence of reactive chlorine atoms makes it a valuable building block in organic synthesis, allowing for nucleophilic substitution reactions to create more complex molecules.

Basic Chemical Properties

The chemical and physical identifiers of 2,4-Dichloro-6-methylnicotinonitrile are summarized in the following table:

Property	Value
Chemical Name	2,4-Dichloro-6-methylnicotinonitrile
CAS Number	38367-36-1
Molecular Formula	C₇H₄Cl₂N₂
Molecular Weight	187.03 g/mol
MDL Number	MFCD11847537
LogP	2.89

The compound's structure features a pyridine ring with strategically positioned functional groups that contribute to its reactivity and synthetic utility. The LogP value of 2.89 indicates moderate lipophilicity, suggesting limited water solubility and good permeability through biological membranes, which may be relevant for its applications in pharmaceutical research.

Physical Properties and Characteristics

Understanding the physical properties of 2,4-Dichloro-6-methylnicotinonitrile is essential for its proper handling, storage, and application in synthetic procedures.

Property	Characteristic
Physical State	Solid
Color	Light red (Activate Scientific) or Yellow to brown (MSE Supplies)
Storage Temperature	2-8°C (Refrigeration recommended)
Hazard Classification	Warning

The compound requires proper storage conditions to maintain its stability and purity. Refrigeration between 2-8°C is recommended by multiple suppliers, indicating potential sensitivity to heat or prolonged exposure to ambient temperatures.

Synthesis and Production

While the search results don't provide comprehensive information about the original synthesis methods for 2,4-Dichloro-6-methylnicotinonitrile itself, they do offer valuable insights into its role as a synthetic intermediate.

Role as a Synthetic Intermediate

2,4-Dichloro-6-methylnicotinonitrile serves as a key intermediate in the synthesis of 2,4-dimethoxy-6-methylnicotinonitrile, as detailed in patent literature. The reaction involves nucleophilic substitution of the chlorine atoms with methoxy groups, highlighting the compound's reactivity and synthetic utility.

The synthesis procedure for converting 2,4-Dichloro-6-methylnicotinonitrile to 2,4-dimethoxy-6-methylnicotinonitrile involves:

• Dissolving 2,4-dichloro-6-methylnicotinonitrile (45 g, 240 mmol) in methanol (300 mL)

• Adding sodium methoxide (NaOMe, 30% in MeOH, 100 mL, 1680 mmol)

• Refluxing the mixture for 4 hours

• Cooling to room temperature and neutralizing with acetic acid

• Removing the solvent under vacuum

• Washing the residue with water (300 mL) and MTBE (100 mL)

• Co-evaporating with dry THF (300 mL)

This process yields 2,4-dimethoxy-6-methylnicotinonitrile as a dark-yellow solid with an excellent yield of 95%, demonstrating the efficiency of this transformation and the value of 2,4-Dichloro-6-methylnicotinonitrile as a synthetic building block.

Applications and Uses

The applications of 2,4-Dichloro-6-methylnicotinonitrile span multiple areas, with particular importance in pharmaceutical development and organic synthesis.

Pharmaceutical Intermediates

Supplier	Product Code	Package Size	Purity	Price (if available)	Additional Information
Activate Scientific	AS41907-G1	1 g	98%	Not specified	Storage: 2-7°C
MSE Supplies	CM6607	5 g	99.88%	Not specified	Storage: 2-8°C
Chemsrc	-	25 mg, 250 mg, 1 g, 5 g	98.0%	¥204.0/25mg to ¥7538.0/5g	Stocking Period: 1 Day

The high purity offerings (up to 99.88% from MSE Supplies) highlight the importance of quality in research applications of this compound.